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Compound of Interest

Compound Name: ST1936 oxalate

Cat. No.: B2481433

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of key 5-HT6 receptor agonists, supported by experimental data. The
serotonin-6 (5-HT6) receptor, primarily expressed in the central nervous system, is a
compelling target for therapeutic intervention in cognitive and psychiatric disorders. While
antagonists have been extensively studied, a growing body of evidence highlights the
therapeutic potential of 5-HT6 receptor agonists.

This guide summarizes the pharmacological profiles of prominent 5-HT6 receptor agonists,
detailing their binding affinities, functional potencies, and selectivity. Furthermore, it provides
comprehensive experimental protocols for key in vitro and in vivo assays used to characterize
these compounds, and visualizes the complex signaling pathways associated with 5-HT6
receptor activation.

Quantitative Data Summary

The following table summarizes the in vitro pharmacological data for several well-characterized
5-HT6 receptor agonists. This data is crucial for comparing the potency and selectivity of these
compounds.
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Compound

5-HT6 Ki (nM)

5-HT6 EC50
(nM)

Emax (%)

Selectivity
Notes

WAY-181187

2.2[1]

6.6[1]

93[1]

High selectivity
over other 5-HT

receptors.[1]

WAY-208466

4.8[1]

7.3[1]

100[1]

High selectivity
over other 5-HT

receptors.[1]

EMD 386088

1[2]

1.0[3]

Partial Agonist
(31-65%)[4]

20- to 50-fold
selectivity over
other 5-HT
receptors;
moderate affinity
for 5-HT3
receptors.[2][3]

E-6801

7[2]

Partial Agonist[5]
[6]

20- to 50-fold
selectivity over
other 5-HT

receptors.[2]

E-6837

Partial Agonist[5]
[6]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the known signaling pathways of the 5-HT6 receptor and a

typical experimental workflow for evaluating 5-HT6 receptor agonists.
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5-HT6 Receptor Signaling Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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